Cas no 926265-21-6 (N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 926265-21-6
• MF: C₁₄H₁₁FN₂O₃
• MW: 274.247146844864
• MDL: MFCD09048198
• CID: 5049555
• PubChem ID: 16775765
• Update Time: 2025-11-01

N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide
• NE50354
• Z333173562
• N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide

• MDL： MFCD09048198
• Inchi： 1S/C14H11FN2O3/c15-10-3-2-9(6-11(10)16)17-14(18)8-1-4-12-13(5-8)20-7-19-12/h1-6H,7,16H2,(H,17,18)
• InChI Key： COUMSWBMKFQNJX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1N)NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 2
• Topological Polar Surface Area: 73.6

Additional information on N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 926265-21-6)

N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide (CAS 926265-21-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms such as AFBDA or fluorophenyl-benzodioxole carboxamide, features a benzodioxole core linked to an amino-fluorophenyl group via a carboxamide bridge. Its molecular formula is C₁₄H₁₁FN₂O₃, with a molecular weight of 274.25 g/mol. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymatic pathways.

The compound's benzodioxole moiety is a critical pharmacophore found in many bioactive molecules, contributing to enhanced metabolic stability and binding affinity. Meanwhile, the 3-amino-4-fluorophenyl group introduces electron-withdrawing and hydrogen-bonding capabilities, which are valuable in modulating interactions with biological targets. Recent studies highlight its relevance in the development of kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine and personalized therapeutics. These attributes make CAS 926265-21-6 a compound of interest for researchers exploring treatments for chronic diseases.

In the context of green chemistry and sustainable synthesis, N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide has been evaluated for its synthetic accessibility and environmental impact. Modern synthetic routes often employ catalytic amidation and microwave-assisted reactions to improve yield and reduce waste. Such methods resonate with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial forums. Additionally, its stability under physiological conditions makes it a candidate for prodrug design, another hot topic in pharmaceutical sciences.

From an analytical perspective, CAS 926265-21-6 is characterized using advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure high purity and accurate structural confirmation, which are essential for reproducible research. The compound's logP value (approximately 2.1) suggests moderate lipophilicity, balancing solubility and membrane permeability—a key consideration in drug-likeness assessments. This property aligns with the Lipinski's Rule of Five, a frequently searched concept among medicinal chemists.

Beyond its pharmaceutical potential, N-(3-Amino-4-fluorophenyl)-2H-1,3-benzodioxole-5-carboxamide is also explored in material science. Its aromatic and heterocyclic structure lends itself to applications in organic semiconductors and photovoltaic materials, areas gaining traction due to the global push for renewable energy solutions. Researchers are investigating its charge-transfer properties and thermal stability, which are critical for designing next-generation electronic devices.

In summary, CAS 926265-21-6 represents a versatile compound with multifaceted applications. Its integration into drug discovery, sustainable synthesis, and advanced materials underscores its scientific importance. As interest grows in targeted therapies and green chemistry, this compound is poised to remain a focal point in interdisciplinary research. For further details, peer-reviewed journals and patent databases offer extensive insights into its synthesis and applications.